Cas no 1259978-34-1 (2-amino-3-(2,3,4-trifluorophenyl)propanoic acid)

• Product Name: 2-amino-3-(2,3,4-trifluorophenyl)propanoic acid
• CAS No: 1259978-34-1
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• MDL: MFCD04116037
• CID: 3142802
• PubChem ID: 3466915
• Update Time: 2025-10-29

2-amino-3-(2,3,4-trifluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Trifluoro-DL-phenylalanine
• 2-amino-3-(2,3,4-trifluorophenyl)propanoic acid
• 1259978-34-1
• 2-amino-3-(2,3,4-trifluorophenyl)propanoicAcid
• AB92725
• AKOS015956889
• EN300-1841945
• 2,3,4-Trifluoro-DL-phenylalanine (H-DL-Phe(2,3,4-F3)-OH)
• AB92726
• CS-0268669
• MFCD04116037
• SCHEMBL1527383

• MDL： MFCD04116037
• Inchi： 1S/C9H8F3NO2/c10-5-2-1-4(7(11)8(5)12)3-6(13)9(14)15/h1-2,6H,3,13H2,(H,14,15)
• InChI Key： FGKZSVVTLDUTMM-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1CC(C(=O)O)N)F)F

Computed Properties

• Exact Mass: 219.05071298g/mol
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(2,3,4-trifluorophenyl)propanoic acid

2-Amino-3-(2,3,4-Trifluorophenyl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1259978-34-1, commonly referred to as 2-amino-3-(2,3,4-trifluorophenyl)propanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a trifluorophenyl group attached to a propanoic acid backbone. The presence of the amino group at the second carbon position further enhances its functional versatility.

Recent studies have highlighted the potential of 2-amino-3-(2,3,4-trifluorophenyl)propanoic acid in various applications, particularly in drug discovery and development. Its structure allows for strong interactions with biological targets, making it a promising candidate for therapeutic interventions. Researchers have explored its role in modulating enzyme activity and receptor binding, which are critical aspects in the development of novel pharmaceutical agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the trifluorophenyl precursor. This is followed by a series of coupling reactions to introduce the amino and carboxylic acid functionalities. The use of advanced catalytic systems and purification techniques ensures high yields and purity levels, which are essential for subsequent biological evaluations.

In terms of pharmacokinetics, 2-amino-3-(2,3,4-trifluorophenyl)propanoic acid exhibits favorable absorption profiles in preclinical models. Its ability to penetrate cellular membranes efficiently suggests potential utility in treating conditions where drug delivery is a challenge. Additionally, preliminary toxicity studies indicate that this compound has a relatively low toxicity profile compared to other analogs in its class.

The structural uniqueness of this compound also lends itself well to further chemical modifications. Scientists have explored substituent effects on its biological activity, revealing that certain modifications can significantly enhance its potency and selectivity. These findings underscore the importance of structural optimization in drug design.

From an environmental perspective, the biodegradability and ecological impact of 2-amino-3-(2,3,4-trifluorophenyl)propanoic acid have been assessed under controlled conditions. Results indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This is particularly relevant for industries seeking sustainable chemical solutions.

In conclusion, CAS No. 1259978-34-1 or 2-amino-3-(2,3,4-trifluorophenyl)propanoic acid represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique chemical properties and promising biological profiles make it a subject of ongoing research interest.